Cas no 1849875-15-5 (3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1849875-15-5
• MF: C₁₂H₁₆BrNO₅
• MW: 334.163143157959
• CID: 6110286
• PubChem ID: 165506759
• Update Time: 2025-10-23

3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1300559
• 1849875-15-5
• 3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-8(10(15)16)4-7-5-9(13)18-6-7/h5-6,8H,4H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： QADXHMQFTVEUJP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CO1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02119g/mol
• Monoisotopic Mass: 333.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

Introduction to 3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic Acid (CAS No. 1849875-15-5)

3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1849875-15-5, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a 5-bromofuran moiety and an N-terminal tert-butoxycarbonyl (Boc) protected amino group, make it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The Boc protection on the amino group enhances stability during synthetic processes, allowing for controlled manipulation in multi-step reactions. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The presence of the 5-bromofuran ring introduces a reactive handle that can be further functionalized, enabling the construction of more complex molecular architectures. Such structural motifs are frequently explored in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in furan-based derivatives due to their diverse pharmacological properties. The 5-bromo substituent on the furan ring not only facilitates further derivatization via cross-coupling reactions but also influences electronic and steric properties, which are critical for binding affinity and selectivity. Researchers have leveraged these characteristics to develop compounds with potential applications in oncology, inflammation, and infectious diseases.

One notable area of investigation involves the use of 3-(5-bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid as a precursor for designing kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling, and dysregulation of their activity is implicated in numerous diseases, particularly cancer. By incorporating the furan scaffold, researchers can modulate interactions with specific kinase domains while maintaining solubility and metabolic stability. Preliminary studies have suggested that derivatives of this compound exhibit promising inhibitory effects on certain kinases, warranting further exploration.

The tert-butoxycarbonyl (Boc) group provides an additional layer of functionality, allowing for selective deprotection under mild acidic conditions when required. This feature is particularly useful in combinatorial chemistry approaches, where multiple derivatives can be synthesized from a common precursor. The ability to systematically vary substituents while retaining the core 3-(5-bromofuran-3-yl)-2-amino propanoic acid backbone enables high-throughput screening programs aimed at identifying lead compounds with optimized pharmacokinetic profiles.

Advances in computational chemistry have further accelerated the design of novel derivatives based on this scaffold. Molecular modeling studies indicate that the Boc-protected amino group and the 5-bromo furan ring can interact favorably with specific residues in target proteins, suggesting potential for structure-based drug design. These insights have guided efforts to optimize binding interactions while minimizing off-target effects, a critical consideration in modern drug development.

The synthesis of 3-(5-Bromofuran-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid typically involves multi-step organic transformations, starting from commercially available furan derivatives. Key steps include bromination at the 5-position of the furan ring followed by selective protection of the amino function with a Boc group. The use of palladium-catalyzed cross-coupling reactions allows for further diversification of the core structure by introducing aryl or heteroaryl groups at various positions along the carbon chain.

In conclusion, this compound represents a valuable asset in pharmaceutical research due to its structural versatility and functional handles. The combination of a reactive 5-bromo furan moiety and an easily manipulable Boc-protected amino group makes it an attractive candidate for generating libraries of bioactive molecules. As drug discovery efforts continue to evolve toward more targeted and personalized therapies, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.